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Compound of Interest

Compound Name: 2-Naphthyl U-47700

Cat. No.: B3025697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of novel psychoactive substances (NPS), the availability of well-

characterized reference materials is paramount for accurate analytical identification and

quantification. This guide provides a comparative validation of "2-Naphthyl U-47700," an

analytical reference standard, against established Certified Reference Materials (CRMs), with a

particular focus on its structural analog, U-47700. This document is intended to assist

researchers, scientists, and drug development professionals in making informed decisions

regarding the selection and application of reference materials for synthetic opioids.

Understanding the Distinction: Reference Standard
vs. Certified Reference Material
It is critical to differentiate between an "analytical reference standard" and a "Certified

Reference Material (CRM)". While "2-Naphthyl U-47700" is available as an analytical

reference standard, it is not consistently marketed as a CRM.[1][2] A CRM is manufactured and

tested under stringent, internationally recognized standards, such as ISO/IEC 17025 and ISO

17034, ensuring metrological traceability, a certified property value, and an associated

uncertainty.[3] In contrast, the certification and traceability of an analytical reference standard

may be less rigorously defined.
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Product Comparison: "2-Naphthyl U-47700" vs. U-
47700 (CRM)
The following tables summarize the key characteristics of "2-Naphthyl U-47700" and U-47700

(CRM), a closely related synthetic opioid for which certified reference materials are available.

Feature 2-Naphthyl U-47700 U-47700 (CRM)

Formal Name

trans-N-[2-

(dimethylamino)cyclohexyl]-N-

methyl-2-

naphthalenecarboxamide

trans-3,4-dichloro-N-[2-

(dimethylamino)cyclohexyl]-N-

methyl-benzamide

CAS Number 67579-80-0 82657-23-6

Molecular Formula C₂₀H₂₆N₂O C₁₆H₂₂Cl₂N₂O

Formula Weight 310.4 g/mol 329.3 g/mol

Purity ≥98%
Certified Value with

Uncertainty

Certification Analytical Reference Standard ISO/IEC 17025 and ISO 17034

Documentation Certificate of Analysis (CoA)

Certificate of Analysis (CoA)

with statement of metrological

traceability

Analytical Performance Data
The analytical data presented below for "2-Naphthyl U-47700" is based on findings from The

Center for Forensic Science Research & Education.[4] Data for U-47700 (CRM) is

representative of typical analytical parameters for this certified reference material.
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Analytical Technique "2-Naphthyl U-47700" U-47700 (CRM)

GC-MS

Standard diluted in methanol.

Instrument: Agilent 5975

Series GC/MSD System.

Typically analyzed by GC-MS

for identification and purity

assessment.

LC-QTOF-MS
Retention Time: 6.25 min. TOF

MS Scan Range: 100-510 Da.

Routinely characterized by LC-

MS/MS for quantification and

metabolite identification.

NMR
Data not readily available in

public sources.

Structure confirmed and purity

assessed by ¹H-NMR and ¹³C-

NMR.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
"2-Naphthyl U-47700"

Sample Preparation: The reference material for 2-Naphthyl U-47700 is diluted in methanol.

[4]

Instrumentation: An Agilent 5975 Series GC/MSD System or equivalent is utilized.[4]

Injection: A standard injection volume is used.

Analysis: The mass spectrum is acquired and compared against a known library or standard

for identification.

Liquid Chromatography-Quadrupole Time-of-Flight Mass
Spectrometry (LC-QTOF-MS) for "2-Naphthyl U-47700"

Sample Preparation: The sample is diluted in methanol, followed by a 1:100 dilution in the

mobile phase.[4]

Instrumentation: A Sciex TripleTOF® 5600+ or a similar high-resolution mass spectrometer is

employed.[4]
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Injection Volume: 10 µL.[4]

QTOF Parameters: The TOF MS scan range is set from 100 to 510 Da.[4]

Data Analysis: The retention time and accurate mass measurement are used for confirmation

of the compound's identity.

Alternative Certified Reference Materials
For researchers requiring the rigor of a CRM, several alternatives to "2-Naphthyl U-47700"

exist within the broader class of synthetic opioids. Many of these are available from accredited

suppliers.

U-47700 and its metabolites: N-desmethyl-U-47700 and N,N-didesmethyl-U-47700 are

available as CRMs and are crucial for metabolic studies.[5]

Fentanyl Analogs: A wide array of fentanyl analogs are available as CRMs, which is critical

given their prevalence in the illicit drug market.[6]

Other "U-series" Opioids: Compounds like U-49900 and U-50488 have also been

synthesized and may be available as reference materials.[7]

Traceable Opioid Material (TOM) Kits: The Centers for Disease Control and Prevention

(CDC) provides Traceable Opioid Material (TOM) Kits which contain a variety of opioid

CRMs to support laboratory detection of synthetic opioids.[8][9]

Visualizing the Validation Workflow
The following diagrams illustrate the logical workflow for validating a reference material and the

signaling pathway context for opioid compounds.
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Reference Material Validation Workflow
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Caption: A flowchart outlining the key steps in the validation of a certified reference material.
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Opioid Receptor Signaling Pathway
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Caption: A simplified diagram of the μ-opioid receptor signaling pathway.
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"2-Naphthyl U-47700" serves as a valuable analytical reference standard for the qualitative

identification and method development for this specific novel synthetic opioid. However, for

quantitative applications and to ensure the highest level of accuracy and metrological

traceability, the use of a Certified Reference Material is strongly recommended. The parent

compound, U-47700, is available as a CRM and provides a robust alternative for researchers

requiring certified data. When selecting a reference material, it is imperative to consider the

specific requirements of the analytical method and the desired level of data certainty. The

broader landscape of available opioid CRMs offers a wealth of options for the forensic and

research communities to accurately identify and quantify these emerging threats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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